Cas no 1448053-55-1 (2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 1448053-55-1
• MF: C₁₈H₁₇BrN₄O₂
• MW: 401.257182836533
• CID: 6377596
• PubChem ID: 71807953
• Update Time: 2025-06-08

2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• AKOS024562444
• 1448053-55-1
• 2-bromo-5-methoxy-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• F6439-4404
• 2-bromo-5-methoxy-N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]benzamide
• 2-bromo-5-methoxy-N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide

• Inchi： 1S/C18H17BrN4O2/c1-25-13-5-6-15(19)14(12-13)18(24)21-9-11-23-10-7-17(22-23)16-4-2-3-8-20-16/h2-8,10,12H,9,11H2,1H3,(H,21,24)
• InChI Key： OUBDCNUXTRSBBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCCN1C=CC(C2C=CC=CN=2)=N1)=O)OC

Computed Properties

• Exact Mass: 400.05349g/mol
• Monoisotopic Mass: 400.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69Ų

Additional information on 2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide

2-Bromo-5-Methoxy-N-{2-3-(Pyridin-2-yl)-1H-Pyrazol-1-Ylethyl}Benzamide (CAS No. 1448053-55-1): An Emerging Compound in Medicinal Chemistry

2-Bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide (CAS No. 1448053-55-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a pyrazolyl benzamide, belongs to a class of molecules that exhibit diverse biological activities, making it a promising candidate for drug development.

The chemical structure of 2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide is characterized by a benzamide core substituted with a bromine atom at the 2-position and a methoxy group at the 5-position. The key feature of this compound is the presence of a pyrazole ring linked to a pyridine moiety through an ethylene bridge. This structural arrangement imparts unique electronic and steric properties that contribute to its biological activity.

Recent studies have highlighted the potential of 2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis.

In addition to its enzymatic inhibition properties, 2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide has demonstrated promising anti-inflammatory effects. In vitro studies have revealed that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}benzamide has also been extensively studied. Research indicates that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its development as an oral therapeutic agent. Furthermore, preclinical studies have shown that it has low toxicity and good safety margins, further supporting its potential for clinical use.

In the context of drug discovery, the synthesis and optimization of 2-bromo-5-methoxy-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-yethyl}benzamide have been a focus of recent efforts. Chemists have explored various synthetic routes to improve yield and purity while minimizing side reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the pyrazole-pyridine scaffold, followed by functionalization steps to introduce the desired substituents.

The biological activity of 2-bromo-5-methoxy-N-{2-3-(pyridin-2-y)-1H-pyrazol-l-yethyl}benzamide has been evaluated using a range of in vitro and in vivo models. In cell-based assays, it has shown potent activity against cancer cell lines, particularly those derived from breast and lung cancers. Mechanistic studies have revealed that it can induce cell cycle arrest and apoptosis by targeting multiple signaling pathways involved in cancer progression.

Beyond its direct therapeutic applications, 2-bromo-S-methoxy-N-{Z-S-(pyridin-Z-y)-lH-pyrazoI-l-yethyl}benzamide has also been used as a tool compound in chemical biology research. Its ability to modulate specific protein-protein interactions makes it valuable for studying complex biological processes and identifying new drug targets. For example, it has been employed in high-throughput screening assays to identify small molecules that can disrupt protein-protein interactions involved in disease pathways.

In conclusion, 2-bromo-S-methoxy-N-{Z-S-(pyridin-Z-y)-lH-pyrazoI-l-yethyl}benzamide (CAS No. 1448053-55-I) represents an exciting advancement in medicinal chemistry with broad potential applications in drug development. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, position it as a promising lead compound for further investigation and optimization. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel therapies for various diseases.